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Compound of Interest

Compound Name: N-(2,4-Dichlorobenzoyl)glycine

Cat. No.: B184510 Get Quote

Essential Safety and Handling Guide for N-(2,4-
Dichlorobenzoyl)glycine
This guide provides crucial safety and logistical information for the handling and disposal of N-
(2,4-Dichlorobenzoyl)glycine in a laboratory setting. The following procedures are based on

best practices and data from structurally similar compounds and are intended for use by trained

research professionals.

Chemical Profile:

Property Value

CAS Number 7554-79-2

Molecular Formula C₉H₇Cl₂NO₃

Molecular Weight 248.06 g/mol

Physical Form Solid

Purity Typically ≥95%
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Given the lack of a specific Safety Data Sheet (SDS) for N-(2,4-Dichlorobenzoyl)glycine, a

cautious approach is warranted, drawing guidance from precursors like 2,4-Dichlorobenzoyl

chloride, which is corrosive and reacts with water.[1] The following PPE is mandatory when

handling N-(2,4-Dichlorobenzoyl)glycine:

PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times in the

laboratory. Use of a face shield

is recommended when

handling larger quantities or

when there is a risk of

splashing.[2]

Hand Protection Chemical-Resistant Gloves

Use compatible chemical-

resistant gloves. Nitrile or

neoprene gloves are generally

suitable. Always inspect gloves

for integrity before use and

practice proper glove removal

technique to avoid skin

contact.[3][4]

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and buttoned

to its full length.

Respiratory Protection NIOSH-Approved Respirator

A respirator may be necessary

if handling the compound as a

fine powder or if engineering

controls are insufficient to

minimize dust inhalation.[5]

Handling and Storage
Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[3][4]

Avoid all personal contact, including inhalation and contact with skin and eyes.[6]

Wash hands thoroughly after handling the compound.[1][3]

Minimize dust generation during handling.[3]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

alcohols.[1][2]

Spill and Emergency Procedures
Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep up the material to avoid creating dust and place it in

a suitable, labeled container for disposal.[2][6]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Report: Report the incident to the appropriate safety personnel.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.[1][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[6]

Waste Generation: Collect all waste material, including contaminated PPE and cleaning

materials, in a designated and properly labeled hazardous waste container.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[5] One recommended method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[5]

Contaminated Packaging: Dispose of as unused product.[4]

Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of N-(2,4-
Dichlorobenzoyl)glycine.
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Caption: Standard laboratory workflow for handling N-(2,4-Dichlorobenzoyl)glycine.
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Caption: Spill response protocol for N-(2,4-Dichlorobenzoyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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